
handling and storage procedures for
Dimesitylborane.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimesitylborane

Cat. No.: B14672257 Get Quote

Application Notes and Protocols: Dimesitylborane
For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidelines for the safe handling, storage, and application

of Dimesitylborane and related bulky organoborane reagents. Adherence to these protocols is

crucial for ensuring personnel safety and maintaining the integrity of the reagent.

Chemical and Physical Properties
Dimesitylborane is a sterically hindered organoborane reagent. While specific data for

Dimesitylborane is not readily available in all public sources, the properties of the closely

related Dimesitylboron fluoride provide a useful reference.

Property Data

Molecular Formula C₁₈H₂₃B

Molecular Weight 250.19 g/mol

Appearance White to off-white powder or crystals

Reactivity Highly reactive with water and air
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Dimesitylborane is air and moisture-sensitive and requires handling under an inert

atmosphere (e.g., nitrogen or argon) to prevent degradation and potential hazards.

Inert Atmosphere: All manipulations should be performed in a glovebox or using Schlenk line

techniques.[1]

Work Area: Always work in a well-ventilated laboratory fume hood.[1]

Avoid Contamination: Never allow the product to come into contact with water or protic

solvents during handling or storage, as it can react violently.[1]

Equipment: Use oven-dried glassware and stainless-steel spatulas. Syringes and needles

should be purged with inert gas before use.

Static Discharge: Take precautionary measures against static discharge, especially when

transferring the solid reagent.[1]
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Workflow for handling Dimesitylborane.

Storage Requirements
Proper storage is critical to maintain the reagent's reactivity and for safety.
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Parameter Recommendation

Temperature 2–8 °C (Refrigerated).[1]

Atmosphere
Store under a dry, inert gas such as nitrogen or

argon.[1]

Container
Keep in a tightly sealed, original container, such

as a Sure/Seal™ bottle.[1]

Location
Store in a dry, well-ventilated, locked-up area

away from heat and ignition sources.[1][2]

Incompatibilities
Store away from water, moisture, strong

oxidizing agents, acids, and bases.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Dimesitylborane to prevent

exposure.

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields and a face

shield are required, especially when a splash

hazard exists.[3]

Skin Protection

A flame-retardant lab coat and chemical-

resistant gloves (e.g., nitrile or butyl rubber) are

mandatory.[3]

Respiratory Protection

A NIOSH-approved respirator is required if

working outside of a fume hood or if aerosols

may be generated.[1]

Spill and Emergency Procedures
In the event of a spill, a prompt and safe response is essential.

Evacuation: Evacuate all non-essential personnel from the immediate spill area.
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Ventilation: Ensure the area is well-ventilated, and close doors to the affected lab to contain

vapors.

Ignition Sources: Extinguish all nearby ignition sources.

Containment: For liquid spills, create a dike around the spill using an inert absorbent material

like vermiculite or sand.[4] Do not use combustible materials. For solid spills, cover with a

plastic sheet to minimize dust.

Cleanup:

Wear full PPE, including respiratory protection.

Carefully scoop the spilled solid or the absorbent material containing the liquid into a dry,

compatible container.[4]

Avoid creating dust.[5]

The container must be sealed and labeled as hazardous waste.

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to the appropriate environmental health and safety office.
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Decision Tree for Dimesitylborane Spill Response
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Decision tree for spill response.

First Aid Measures
Immediate first aid is critical in case of exposure. Always have the Safety Data Sheet (SDS)

available for medical personnel.

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes, followed by washing with soap and
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water. Seek immediate medical attention.[7][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[7][8][9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[7]

Experimental Protocols
Protocol 1: Representative Hydroboration of a Terminal
Alkyne
Dimesitylborane, as a bulky borane reagent, is effective for the hydroboration of terminal

alkynes, which, after oxidation, yields aldehydes.[1][4] This protocol is adapted from general

procedures for sterically hindered boranes like disiamylborane.[1][4][10]

Objective: To synthesize an aldehyde from a terminal alkyne via a two-step hydroboration-

oxidation sequence.

Materials:

Dimesitylborane

Terminal alkyne (e.g., 1-octyne)

Anhydrous tetrahydrofuran (THF)

Sodium hydroxide (NaOH) solution (e.g., 3M aqueous)

Hydrogen peroxide (H₂O₂) solution (e.g., 30% aqueous)

Diethyl ether

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)
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Schlenk flask or round-bottomed flask with septum

Magnetic stirrer and stir bar

Syringes and needles

Ice bath

Procedure:

Part A: Hydroboration

Reaction Setup: Flame-dry a 100 mL two-necked round-bottomed flask equipped with a

magnetic stir bar. Allow it to cool to room temperature under a stream of dry nitrogen or

argon.

Reagent Addition: Under a positive pressure of inert gas, add Dimesitylborane (1.0

equivalent) to the flask.

Solvent Addition: Add anhydrous THF (e.g., 20 mL) via a syringe to dissolve the

Dimesitylborane. Cool the solution to 0 °C in an ice bath.

Substrate Addition: Slowly add the terminal alkyne (1.0 equivalent) dropwise to the stirred

solution via a syringe over 10-15 minutes.

Reaction: Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature

and continue stirring for an additional 2-3 hours.

Monitoring: The reaction progress can be monitored by TLC or by taking a small aliquot

(quenched carefully with methanol) for GC-MS analysis to check for the disappearance of

the starting alkyne.

Part B: Oxidation

Cooling: Once the hydroboration is complete, cool the reaction flask back to 0 °C in an ice

bath.
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Base Addition: Slowly and carefully add the aqueous NaOH solution (3.0 equivalents) to the

flask.

Oxidant Addition: Add the H₂O₂ solution (3.0 equivalents) dropwise, ensuring the internal

temperature does not rise above 20 °C. This step is exothermic.

Oxidation Reaction: After the addition is complete, remove the ice bath and stir the mixture

vigorously at room temperature for at least 1 hour.

Part C: Work-up and Purification

Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether (e.g., 30 mL) and

separate the layers. Extract the aqueous layer two more times with diethyl ether (2 x 20 mL).

Washing: Combine the organic layers and wash with brine (2 x 25 mL).

Drying and Concentration: Dry the combined organic layer over anhydrous Na₂SO₄, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude aldehyde by flash column chromatography on silica

gel using an appropriate solvent system (e.g., a hexane/ethyl acetate gradient).

Hydroboration-Oxidation Pathway
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Simplified pathway for alkyne hydroboration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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